4-(((1-(2-Chloro-6-fluorobenzoyl)piperidin-4-yl)methoxy)methyl)benzonitrile

• IUPAC Name: 4-[[1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl]methoxymethyl]benzonitrile
• InChI: InChI=1S/C21H20ClFN2O2/c22-18-2-1-3-19(23)20(18)21(26)25-10-8-17(9-11-25)14-27-13-16-6-4-15(12-24)5-7-16/h1-7,17H,8-11,13-14H2
• InChI Key: VGTNSZSBMPBTFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C21H20ClFN2O2
• Molecular Weight: 386.8 g/mol

Description

This compound, also known by its CAS No. 1396750-72-3, is a complex organic molecule with the molecular formula C21H20ClFN2O2. It is a part of a class of compounds that have been synthesized for various purposes, including potential pharmaceutical applications.

Scientific Research Applications

Oxindole Synthesis via Palladium‐catalyzed CH Functionalization

The compound has been utilized in the field of organic synthesis, specifically in the synthesis of oxindoles through Palladium-catalyzed CH functionalization. This methodology involves the use of Palladium acetate and 2-(Di-t-butylphosphino)biphenyl, highlighting its relevance in medicinal chemistry synthesis, particularly as a Serine palmitoyl transferase enzyme inhibitor 7, which is significant in the context of pharmaceutical research and development (Magano, Kiser, Shine, & Chen, 2014).

Structural Exploration and Hirshfeld Surface Analysis

Another application involves its use in the preparation and structural exploration of novel bioactive heterocycles. The compound was evaluated for antiproliferative activity, and its structure was characterized using various spectroscopic methods and X-ray diffraction studies. This research contributes to the understanding of molecular stability and intermolecular interactions, which are critical for the development of new pharmaceuticals (Prasad et al., 2018).

Molecular Stabilities and Docking Studies

The compound has also been studied for its potential anti-cancer properties through detailed molecular stabilities, conformational analyses, and molecular docking studies. This research is directed towards understanding the mechanism behind its anticancer properties, providing insights into the design of more effective cancer therapeutics (Karayel, 2021).